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Compound of Interest

Compound Name: 3-Bromobutan-2-ol

Cat. No.: B1626315 Get Quote

Application Note: Synthesis of 3-Bromobutan-2-ol
Introduction

3-Bromobutan-2-ol is a bromohydrin, a class of organic compounds containing both a bromine

and a hydroxyl group on adjacent carbon atoms. Due to its two stereogenic centers, it can exist

as four different stereoisomers.[1][2] This compound serves as a valuable intermediate in

various organic syntheses, including the preparation of pharmaceuticals and specialty

chemicals.[1][3] Its utility stems from the reactivity of the bromine atom as a good leaving group

and the hydroxyl group's ability to undergo various transformations.[1] This protocol details a

common laboratory method for the synthesis of 3-Bromobutan-2-ol via the reaction of 2-

butene with N-Bromosuccinimide (NBS) in an aqueous solvent system. This method provides a

reliable route to the desired halohydrin.[4]

Experimental Protocol
Objective: To synthesize 3-Bromobutan-2-ol from 2-butene using N-Bromosuccinimide and

water.

The overall reaction involves the electrophilic addition of bromine and water to the double bond

of 2-butene. N-Bromosuccinimide (NBS) serves as a source of electrophilic bromine (Br+).

Materials and Reagents:
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Material/Reagent Formula
Molar Mass ( g/mol
)

Quantity

N-Bromosuccinimide

(NBS)
C₄H₄BrNO₂ 177.98 17.8 g (0.1 mol)

2-Butene C₄H₈ 56.11 ~5.6 g (0.1 mol)

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 78.13 100 mL

Water (deionized) H₂O 18.02 1.8 mL (0.1 mol)

Diethyl Ether (C₂H₅)₂O 74.12 As needed

Saturated Sodium

Bicarbonate
NaHCO₃ 84.01 As needed

Anhydrous

Magnesium Sulfate
MgSO₄ 120.37 As needed

500 mL Round-bottom

flask
- - 1

Magnetic stirrer and

stir bar
- - 1

Condenser - - 1

Separatory funnel - - 1

Rotary evaporator - - 1

Procedure:

Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve

17.8 g (0.1 mol) of N-Bromosuccinimide in 100 mL of dimethyl sulfoxide (DMSO) and 1.8 mL

(0.1 mol) of water.

Addition of Alkene: Cool the solution in an ice bath. Bubble approximately 5.6 g (0.1 mol) of

2-butene gas through the stirred solution. The reaction is exothermic; maintain the

temperature below 25°C.
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Reaction Monitoring: Allow the mixture to stir at room temperature for 2-3 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) to check for the consumption

of the starting material.

Workup: Pour the reaction mixture into 200 mL of cold water and extract three times with 50

mL portions of diethyl ether in a separatory funnel.

Washing: Combine the organic extracts and wash sequentially with 50 mL of saturated

sodium bicarbonate solution and 50 mL of water to remove any remaining acid and

succinimide byproducts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter

the drying agent and remove the solvent using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure 3-Bromobutan-2-ol.

Physical and Chemical Properties:

Property Value

Molecular Formula C₄H₉BrO[5][6]

Molar Mass 153.02 g/mol [3][5][6]

Appearance Colorless liquid

Boiling Point ~145-147 °C (at atmospheric pressure)

Safety Precautions
N-Bromosuccinimide (NBS): NBS is harmful if swallowed, causes severe skin burns and eye

damage, and may intensify fire as it is an oxidizer.[7][8] It should be handled in a well-

ventilated fume hood.[8][9] Personal protective equipment (PPE), including safety glasses, a

lab coat, and chemical-resistant gloves, must be worn.[7][9][10][11] Avoid contact with skin,

eyes, and clothing.[7][9]

2-Butene: This is a flammable gas. Handle away from ignition sources.
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Dimethyl Sulfoxide (DMSO): Can cause skin irritation. It is also readily absorbed through the

skin, so care should be taken to avoid contact.

Diethyl Ether: Highly flammable liquid and vapor. Work must be conducted in a fume hood

away from any open flames or sparks.

Visualized Workflow and Mechanism
The following diagrams illustrate the experimental workflow and the underlying reaction

mechanism.
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Reaction Setup

Reaction

Workup & Purification
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Cool solution
(Ice Bath)

Bubble 2-Butene
into solution

Stir at Room Temp
for 2-3 hours

Monitor by TLC

Quench with Water

Extract with
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Simplified Reaction Mechanism

Bromonium Ion
Intermediate

+ Br⁺

NBS / H₂O

+ H₂O, -H⁺

H₂O
(Nucleophilic Attack)

-H⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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